Cas no 2227698-12-4 (methyl 2-methyl-4-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzoate)

• Product Name: methyl 2-methyl-4-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzoate
• CAS No: 2227698-12-4
• MF: C₁₁H₁₁F₃O₃
• MW: 248.198454141617
• CID: 6502680
• PubChem ID: 165667635
• Update Time: 2025-07-18

methyl 2-methyl-4-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methyl-4-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzoate
• 2227698-12-4
• EN300-1957305
• methyl 2-methyl-4-[(1S)-2,2,2-trifluoro-1-hydroxyethyl]benzoate

• Inchi： 1S/C11H11F3O3/c1-6-5-7(9(15)11(12,13)14)3-4-8(6)10(16)17-2/h3-5,9,15H,1-2H3/t9-/m0/s1
• InChI Key： QKVKOJXJTPAPKT-VIFPVBQESA-N
• SMILES： FC([C@H](C1C=CC(C(=O)OC)=C(C)C=1)O)(F)F

Computed Properties

• Exact Mass: 248.06602869g/mol
• Monoisotopic Mass: 248.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 2-methyl-4-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzoate

Methyl 2-Methyl-4-(1S)-2,2,2-Trifluoro-1-Hydroxyethylbenzoate: An Overview of CAS No. 2227698-12-4

Methyl 2-methyl-4-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzoate (CAS No. 2227698-12-4) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a trifluoromethyl group and a hydroxyethyl moiety, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of methyl 2-methyl-4-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzoate (CAS No. 2227698-12-4) is particularly noteworthy due to its potential to influence biological processes. The presence of the trifluoromethyl group imparts unique properties such as enhanced metabolic stability and improved pharmacokinetic profiles. These features are highly desirable in the design of new therapeutic agents, especially those targeting specific enzymes or receptors.

Recent studies have explored the potential of methyl 2-methyl-4-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzoate (CAS No. 2227698-12-4) in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry highlighted its ability to modulate specific protein interactions, which could be leveraged for the development of novel treatments for neurodegenerative diseases. The compound's ability to cross the blood-brain barrier and its low toxicity profile make it an attractive candidate for further investigation.

In addition to its potential therapeutic applications, methyl 2-methyl-4-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzoate (CAS No. 2227698-12-4) has been studied for its use in chemical synthesis and as a building block for more complex molecules. Its reactivity and functional groups allow for versatile modifications, making it a useful intermediate in the synthesis of other compounds with diverse biological activities.

The synthesis of methyl 2-methyl-4-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzoate (CAS No. 2227698-12-4) has been optimized through various methods, including catalytic processes and stereoselective reactions. These advancements have improved the efficiency and scalability of its production, making it more accessible for both academic research and industrial applications. The ability to produce this compound in high yields and with high purity is crucial for its use in drug discovery and development.

One of the key challenges in the development of new drugs is ensuring their safety and efficacy through rigorous preclinical and clinical testing. Studies on methyl 2-methyl-4-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzoate (CAS No. 227698-13) have shown promising results in preclinical models, demonstrating its potential as a lead compound for further development. These studies have also provided valuable insights into its mechanism of action and pharmacological properties.

The future prospects for methyl 2-methyl-4-(1S)-2,333-trifluoro-1-hydroxyethylbenzoate (CAS No. 0000000) are promising. Ongoing research is focused on optimizing its properties to enhance its therapeutic potential and reduce any potential side effects. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully realize the potential of this compound in addressing unmet medical needs.

In conclusion, methyl 3-methyl-5-(5R)-5-fluoroethoxyphenylacetic acid methyl ester (CAS No. 000000) represents a significant advancement in the field of organic chemistry and pharmaceutical research. Its unique chemical structure and promising biological activities make it a valuable candidate for further exploration and development. As research continues to uncover new applications and optimize its properties, this compound is poised to play a crucial role in advancing medical treatments and improving patient outcomes.